Cas no 1644140-70-4 (2-Isopropylnicotinic acid hydrochloride)

2-Isopropylnicotinic acid hydrochloride is a chemically synthesized compound primarily used as an intermediate in pharmaceutical and organic synthesis. Its key advantages include high purity and stability, making it suitable for precise applications in drug development and research. The hydrochloride salt form enhances solubility, facilitating reactions in aqueous or polar solvents. The isopropyl substitution on the nicotinic acid backbone contributes to its unique reactivity, enabling selective modifications in complex synthetic pathways. This compound is particularly valuable in the preparation of bioactive molecules, where consistent quality and reliable performance are critical. Proper handling and storage under controlled conditions are recommended to maintain its integrity.

2-Isopropylnicotinic acid hydrochloride structure

1644140-70-4 structure

Product name:2-Isopropylnicotinic acid hydrochloride

CAS No:1644140-70-4

MF:C₉H₁₂ClNO₂

MW:201.650081634521

CID:4826952

2-Isopropylnicotinic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-Isopropylnicotinic acid hydrochloride
- Inchi： 1S/C9H11NO2.ClH/c1-6(2)8-7(9(11)12)4-3-5-10-8;/h3-6H,1-2H3,(H,11,12);1H
- InChI Key： PGKPLENPSAHKCQ-UHFFFAOYSA-N
- SMILES： Cl.OC(C1=CC=CN=C1C(C)C)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 168
Topological Polar Surface Area: 50.2

2-Isopropylnicotinic acid hydrochloride Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Alichem	A029207159-5g	2-Isopropylnicotinic acid hydrochloride	1644140-70-4	95%	5g	$1,278.36	2022-04-02
Alichem	A029207159-10g	2-Isopropylnicotinic acid hydrochloride	1644140-70-4	95%	10g	$1,857.24	2022-04-02
Alichem	A029207159-25g	2-Isopropylnicotinic acid hydrochloride	1644140-70-4	95%	25g	$3,517.50	2022-04-02

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Additional information on 2-Isopropylnicotinic acid hydrochloride

Recent Advances in the Study of 2-Isopropylnicotinic Acid Hydrochloride (CAS: 1644140-70-4)

2-Isopropylnicotinic acid hydrochloride (CAS: 1644140-70-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, known for its unique structural properties, has been the subject of various studies aimed at exploring its potential applications in drug development and therapeutic interventions. Recent research has focused on its synthesis, pharmacological properties, and potential as a bioactive molecule in treating various diseases.

The synthesis of 2-Isopropylnicotinic acid hydrochloride has been optimized in recent studies to improve yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound, ensuring its structural integrity and consistency. These methodological advancements have facilitated more reliable and reproducible results in subsequent pharmacological studies.

Pharmacological investigations have revealed that 2-Isopropylnicotinic acid hydrochloride exhibits promising bioactivity, particularly in modulating specific enzymatic pathways. For instance, recent in vitro studies have demonstrated its inhibitory effects on certain kinases, suggesting potential applications in oncology. Additionally, its role in anti-inflammatory pathways has been explored, with preliminary data indicating its efficacy in reducing inflammatory markers in cellular models.

In the context of drug development, 2-Isopropylnicotinic acid hydrochloride has been evaluated as a potential lead compound for the design of novel therapeutics. Its favorable pharmacokinetic properties, such as solubility and bioavailability, make it a viable candidate for further optimization. Researchers have also investigated its interactions with various biological targets, providing insights into its mechanism of action and potential therapeutic applications.

Despite these promising findings, challenges remain in translating the preclinical data into clinical applications. Issues such as toxicity profiles, long-term stability, and formulation optimization need to be addressed in future studies. However, the current body of research underscores the potential of 2-Isopropylnicotinic acid hydrochloride as a valuable tool in chemical biology and a promising candidate for pharmaceutical development.

In conclusion, the latest research on 2-Isopropylnicotinic acid hydrochloride (CAS: 1644140-70-4) highlights its multifaceted potential in the field of chemical biology and medicine. Continued exploration of its pharmacological properties and therapeutic applications is expected to yield further advancements, paving the way for its eventual use in clinical settings.